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Get Quote

Solubility and Stock Preparation Data

The table below summarizes the fundamental physicochemical properties and stock preparation guidelines

for 1-Monopalmitin.

Property Value / Guideline Conditions / Notes

Molecular Formula C₁₉H₃₈O₄ -

Molecular Weight 330.50 g/mol -

Appearance White to off-white solid powder [1]

Melting Point 75°C [2]

Recommended Solvents DMSO, Ethanol, Corn Oil [1]

Typical Solubility ~50 mg/mL (~151.28 mM) In DMSO or Ethanol [1]

Common Stock Concentration 10-50 mM Prepared in DMSO [1]
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In Vitro Cell Culture Treatment Preparation

For cell-based assays, you can prepare the working solution as follows [1]:

Prepare a DMSO stock solution at a concentration of 25 mg/mL.

Dilute this stock solution in corn oil to achieve the final working concentration. For example, add 100
µL of the 25 mg/mL DMSO stock to 900 µL of corn oil and mix evenly.

The final formulation will be a clear solution, typically used at concentrations around 2.5 mg/mL (7.56
mM) for treatment [1].

Solvent-Free Synthesis of 1-Monopalmitin

For a greener, solvent-free synthesis, a chemoenzymatic two-step method can be used [3]:

Enzymatic Esterification: Palmitic acid is esterified with solketal using Novozym 435 (a immobilized

lipase) as a catalyst. This step can be performed using conventional heating or is more efficiently
completed in 2 hours using microwave irradiation.

Hydrolysis: The intermediate product (1,2-acetonide-3-palmitoyl glycerol) is hydrolyzed to yield 1-
Monopalmitin. This is catalyzed by a cation-exchange resin with 1-pentanol as the hydrolytic

reagent in solvent-free conditions. The reaction is completed in 15 minutes at 85°C.

This method achieved a high yield of 86.1% for the hydrolysis step, demonstrating its efficiency [3].

Troubleshooting Common Issues

Low Solubility in Aqueous Buffers: 1-Monopalmitin has high logP (4.36), indicating low water
solubility [2] [1]. Always prepare stock solutions in organic solvents like DMSO first, then dilute into

the aqueous cell culture medium. The final DMSO concentration in cell assays should typically be
kept below 0.1-1.0% to avoid cytotoxicity.

Precipitation During Dilution: If precipitation occurs when diluting the stock solution into the cell
culture medium, ensure the stock solution is fresh and properly dissolved by vortexing or brief

sonication before use. You may also try adding the diluent slowly while vortexing.

Frequently Asked Questions (FAQs)
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Q1: What is the biological activity of 1-Monopalmitin that justifies its use in research? 1-

Monopalmitin is identified as a bitter melon extract with two key documented activities. It inhibits P-

glycoprotein (P-gp) activity in intestinal Caco-2 cells, which is relevant for drug absorption studies [2] [1].

More recently, it was shown to promote apoptosis in non-small cell lung cancer (NSCLC) cells (A549 and

SPC-A1) by activating the PI3K/Akt pathway [4].

Q2: Are there any stability concerns for stock solutions? Yes. For long-term storage, 1-Monopalmitin

powder should be kept at -20°C. Once dissolved in DMSO, stock solutions are best used fresh but can be

stored at -80°C for up to 6 months or at -20°C for 1 month. It is crucial to avoid repeated freeze-thaw

cycles to maintain stability and prevent precipitation [1].

Q3: Why choose solvent-free synthesis methods? Solvent-free synthesis, like the chemoenzymatic method

described, aligns with green chemistry principles. It reduces environmental impact from solvent waste,

lowers production costs, and complies with strict regulations, particularly in industries like food and

pharmaceuticals [3].

The following diagram outlines the experimental workflow for preparing 1-Monopalmitin treatment

solutions from powder, incorporating key troubleshooting points.
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1-Monopalmitin Powder

Select Solvent

Dissolve in DMSO
(~50 mg/mL, ~151 mM)

Dissolve in Ethanol
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 Precipitation?
- Ensure fresh stock
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Use as required
(evaporate if needed)
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for in vivo studies

 Cytotoxicity?
- Keep final DMSO < 0.1-1.0%
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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